Cas no 1805397-78-7 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate
• CAS No: 1805397-78-7
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4891598
• Update Time: 2025-06-08

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)5-2-4(8(11)12)7(14)6(3-10)13-5/h2,8,14H,3H2,1H3
• InChI Key： RZHPNZBVWYRTCT-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(C(=O)OC)N=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate

Recent Advances in the Study of Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS: 1805397-78-7)

Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate (CAS: 1805397-78-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features, including the difluoromethyl and chloromethyl groups, which are known to enhance the pharmacokinetic properties of drug candidates.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers demonstrated that the difluoromethyl group significantly improved the metabolic stability of the resulting inhibitors, while the chloromethyl group facilitated further functionalization, enabling the development of a diverse library of derivatives.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate was utilized as a precursor for the synthesis of potent antiviral agents. The study revealed that derivatives of this compound exhibited strong inhibitory activity against RNA viruses, including SARS-CoV-2, by targeting viral RNA-dependent RNA polymerase (RdRp). The presence of the difluoromethyl group was found to enhance binding affinity to the viral enzyme, while the hydroxyl and carboxylate groups contributed to improved solubility and bioavailability.

In addition to its applications in drug discovery, recent research has also focused on optimizing the synthetic routes for this compound. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. The authors reported a high-yield, one-pot synthesis strategy that reduced the number of purification steps and improved overall efficiency.

Overall, the growing body of research on Methyl 2-(chloromethyl)-4-(difluoromethyl)-3-hydroxypyridine-6-carboxylate underscores its importance as a multifunctional intermediate in pharmaceutical development. Its unique structural attributes and versatility make it a valuable tool for medicinal chemists aiming to design novel therapeutics with enhanced efficacy and safety profiles. Future studies are expected to further explore its potential in targeting other disease-relevant pathways and optimizing its synthetic accessibility.